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Introduction

Macroautophagy, hereafter referred to as autophagy, is a fundamental cellular process for the

degradation and recycling of cytoplasmic components. This catabolic pathway involves the

formation of double-membraned vesicles, called autophagosomes, which engulf cellular

material and deliver it to lysosomes for degradation. The entire process, from autophagosome

formation to lysosomal degradation, is termed autophagic flux. Accurate measurement of

autophagic flux is crucial for understanding the role of autophagy in health and disease, and for

the development of therapeutic modulators of this pathway.

This document provides detailed application notes and protocols for measuring autophagic flux

using a novel fluorescent probe, GFP-LC3-RFP-LC3ΔG. This genetically encoded probe allows

for a ratiometric analysis of autophagy, providing a more quantitative and reliable assessment

compared to traditional methods.

Principle of the GFP-LC3-RFP-LC3ΔG Probe

The GFP-LC3-RFP-LC3ΔG probe is a tandem fluorescent protein construct designed to

monitor autophagic flux in living cells and organisms.[1][2][3][4] Upon expression in cells, the

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10752497?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC5388228/
https://www.researchgate.net/publication/309695379_An_Autophagic_Flux_Probe_that_Releases_an_Internal_Control
https://pubmed.ncbi.nlm.nih.gov/27818143/
https://pubmed.ncbi.nlm.nih.gov/28121224/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10752497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


probe is cleaved by endogenous ATG4 proteases into two separate proteins in equimolar

amounts: GFP-LC3 and RFP-LC3ΔG.

GFP-LC3: This portion of the probe behaves like endogenous LC3. During autophagy

induction, it is lipidated and incorporated into the inner and outer membranes of

autophagosomes. When autophagosomes fuse with lysosomes, the GFP-LC3 within the

resulting autolysosome is degraded by lysosomal hydrolases.

RFP-LC3ΔG: This truncated form of LC3 lacks the C-terminal glycine required for lipidation

and incorporation into autophagosomes. Consequently, RFP-LC3ΔG remains diffusely

localized in the cytosol and is not degraded by autophagy. It serves as an internal control for

probe expression levels.

By measuring the ratio of GFP to RFP fluorescence, one can determine the rate of autophagic

flux. A decrease in the GFP/RFP ratio indicates an increase in autophagic flux, as more GFP-

LC3 is being degraded. Conversely, an increase in the GFP/RFP ratio suggests an inhibition of

autophagic flux.[1][2]

Signaling Pathway and Probe Mechanism
The following diagram illustrates the core autophagy signaling pathway and the mechanism of

action of the GFP-LC3-RFP-LC3ΔG probe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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